N-[4-hydroxy-2,3-dimethyl-5-(phenylsulfonyl)phenyl]-3-nitrobenzenesulfonamide

• IUPAC Name: N-[5-(benzenesulfonyl)-4-hydroxy-2,3-dimethylphenyl]-3-nitrobenzenesulfonamide
• InChI: InChI=1S/C20H18N2O7S2/c1-13-14(2)20(23)19(30(26,27)16-8-4-3-5-9-16)12-18(13)21-31(28,29)17-10-6-7-15(11-17)22(24)25/h3-12,21,23H,1-2H3
• InChI Key: MFCAAIAHBUUNIP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1NS(=O)(=O)C2=CC=CC(=C2)[N+](=O)[O-])S(=O)(=O)C3=CC=CC=C3)O)C
• Molecular Formula: C20H18N2O7S2
• Molecular Weight: 462.5 g/mol

Description

N-[4-hydroxy-2,3-dimethyl-5-(phenylsulfonyl)phenyl]-3-nitrobenzenesulfonamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known by its abbreviated name, HDMPS-NONOate. HDMPS-NONOate is a nitric oxide donor compound that is commonly used in biochemical and physiological experiments.

Mechanism of Action

HDMPS-NONOate releases nitric oxide when it comes into contact with water. The nitric oxide released by HDMPS-NONOate activates the enzyme guanylate cyclase, which converts guanosine triphosphate (GTP) to cyclic guanosine monophosphate (cGMP). cGMP then activates protein kinase G (PKG), which regulates various cellular processes. The mechanism of action of HDMPS-NONOate is complex and involves multiple steps.
Biochemical and Physiological Effects:
HDMPS-NONOate has been shown to have a variety of biochemical and physiological effects. It has been shown to induce vasodilation, which can help to lower blood pressure. It also has anti-inflammatory effects and has been shown to inhibit the growth of cancer cells. HDMPS-NONOate has also been shown to have neuroprotective effects, which may make it useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using HDMPS-NONOate in lab experiments is that it is a reliable and well-characterized nitric oxide donor compound. It is also relatively stable and can be stored for long periods of time. However, one limitation of using HDMPS-NONOate is that it can be difficult to control the release of nitric oxide, which can lead to variability in experimental results. It is also relatively expensive compared to other nitric oxide donors.

Future Directions

There are many potential future directions for research on HDMPS-NONOate. One area of interest is the development of new nitric oxide donor compounds that are more stable and easier to control. Another area of interest is the use of HDMPS-NONOate in the treatment of various diseases. There is also potential for the use of HDMPS-NONOate in the development of new drugs and therapies. Overall, HDMPS-NONOate is a promising compound that has the potential to contribute to many areas of scientific research.

Scientific Research Applications

HDMPS-NONOate is commonly used in scientific research as a nitric oxide donor compound. Nitric oxide is a signaling molecule that plays a critical role in many physiological processes, including vasodilation, neurotransmission, and immune response. HDMPS-NONOate is used to study the effects of nitric oxide on various biological processes. It has been used in studies on cardiovascular disease, cancer, and inflammation.